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For Researchers, Scientists, and Drug Development Professionals

Introduction
ABIL® WE 09 is a versatile and robust water-in-oil (W/O) emulsifier blend, scientifically

designed for creating stable and aesthetically pleasing cosmetic and pharmaceutical

formulations. Its unique composition allows for the development of products with enhanced

water resistance and a pleasant skin feel, making it particularly suitable for anhydrous and

water-resistant applications such as sunscreens, long-lasting foundations, and protective skin

creams. This document provides detailed application notes and protocols for the effective

utilization of ABIL® WE 09 in research and development settings.

ABIL® WE 09 is a blend of Polyglyceryl-4 Isostearate, Cetyl PEG/PPG-10/1 Dimethicone, and

Hexyl Laurate.[1][2][3] This combination of a polyglycerol fatty acid ester with a silicone

surfactant results in a liquid, cold-processable emulsifier with a low Hydrophilic-Lipophilic

Balance (HLB) of approximately 5, making it an excellent choice for stabilizing W/O emulsions.

[4] Its liquid form at room temperature simplifies handling and processing, offering formulators

greater flexibility.[4]

Features and Benefits
The application of ABIL® WE 09 in anhydrous and water-resistant products is underpinned by

a range of beneficial properties:
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Excellent Emulsification Power: Capable of creating stable W/O emulsions with a fine droplet

size, which is crucial for long-term stability and a smooth product texture.[4]

High Compatibility: Shows high compatibility with a wide variety of cosmetic oils, waxes, and

active ingredients, including both organic and physical UV filters.[2][3][5]

Enhanced Water Resistance: Formulations with ABIL® WE 09 exhibit superior water

repellency, a critical attribute for sun care and long-wear color cosmetic products.

Cold Processable: The ability to create emulsions in a cold process offers significant

advantages, including reduced energy consumption and the ability to incorporate heat-

sensitive active ingredients.[4]

Superior Stability: Produces emulsions with excellent stability against temperature

fluctuations (both heat and freeze/thaw cycles), a key factor in ensuring product shelf-life and

reliability.[2][3][5]

Aesthetic Appeal: Contributes to a pleasant, non-greasy skin feel, which is often a challenge

in traditional W/O emulsions.

Data Presentation
The following tables summarize key quantitative data for formulating with ABIL® WE 09.
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Parameter Value Unit Source

INCI Name

Polyglyceryl-4

Isostearate (and)

Cetyl PEG/PPG-10/1

Dimethicone (and)

Hexyl Laurate

- [1][2][3]

Appearance
Colorless to light

yellow liquid
- [4]

HLB Value approx. 5 - [4]

Recommended Usage

Level
4.0 - 6.0 % w/w [4]

Oil Phase Content 19 - 35 % [4]

Viscosity (Dynamic) 130 - 380 mPa·s [4]

Density 0.89 - 0.93 g/cm³ [4]

Flash Point 150 °C [4]

Component
Recommended
Concentration (% w/w)

Purpose

ABIL® WE 09 4.0 - 6.0 Primary W/O Emulsifier

Oil Phase (Cosmetic Oils &

Emollients)
19 - 35 External Phase

Waxes (e.g., Beeswax,

Candelilla Wax)
1.5 - 3.0 Consistency and Stability

Aqueous Phase 60 - 80 Internal Phase

Electrolytes (e.g., Sodium

Chloride)
0.5 - 1.0

Droplet Coalescence

Prevention

Experimental Protocols
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Protocol 1: Preparation of a Water-Resistant W/O
Sunscreen Lotion (Cold Process)
This protocol outlines the cold-process preparation of a water-resistant sunscreen lotion using

ABIL® WE 09.

Materials:

Phase A (Oil Phase):

ABIL® WE 09: 5.0%

Octocrylene (UV Filter): 10.0%

Homosalate (UV Filter): 8.0%

Ethylhexyl Salicylate (UV Filter): 5.0%

Butyl Methoxydibenzoylmethane (UV Filter): 3.0%

Caprylic/Capric Triglyceride (Emollient): 10.0%

Dimethicone (Emollient): 2.0%

Phase B (Aqueous Phase):

Deionized Water: 55.5%

Glycerin (Humectant): 1.0%

Sodium Chloride (Stabilizer): 0.5%

Phase C (Preservative):

Phenoxyethanol (and) Ethylhexylglycerin: As required

Procedure:
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Prepare Phase A: In a primary beaker, combine all ingredients of the oil phase (Phase A).

Mix at room temperature until all components are fully dissolved and the phase is

homogenous.

Prepare Phase B: In a separate beaker, dissolve the sodium chloride in the deionized water,

then add the glycerin. Stir until the solution is clear.

Emulsification: Slowly add the aqueous phase (Phase B) to the oil phase (Phase A) under

continuous, high-shear homogenization (e.g., using a rotor-stator homogenizer). Maintain a

high mixing speed throughout the addition to ensure the formation of a fine emulsion.

Homogenization: Continue to homogenize the mixture for an additional 5-10 minutes after all

of Phase B has been added to ensure a stable and uniform droplet size.

Final Additions: Reduce the mixing speed to a gentle stir and add the preservative (Phase

C). Continue mixing until the preservative is evenly distributed.

Characterization: Analyze the final formulation for viscosity, droplet size, pH, and stability.

Protocol 2: In-Vitro Evaluation of Water Resistance
This protocol describes an in-vitro method to assess the water resistance of a formulation

containing ABIL® WE 09, adapted from sunscreen testing guidelines.

Materials:

Polymethyl Methacrylate (PMMA) plates

Formulated product (e.g., sunscreen from Protocol 1)

Deionized water

Water bath or suitable immersion vessel

UV-Vis Spectrophotometer with an integrating sphere (for SPF assessment) or other suitable

analytical instrument to quantify the remaining product.

Procedure:
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Sample Application: Apply a uniform film of the test product onto the surface of a PMMA

plate at a concentration of 1.5 - 2.0 mg/cm². Allow the film to dry for 15-20 minutes at room

temperature.

Initial Measurement (Pre-immersion): Measure the initial absorbance or Sun Protection

Factor (SPF) of the product-coated plate.

Immersion: Immerse the plate in a water bath containing deionized water at a controlled

temperature (e.g., 25-30°C). The immersion duration should align with the desired water-

resistance claim (e.g., 40 minutes for "water-resistant" or 80 minutes for "very water-

resistant"). Gentle agitation of the water is recommended.

Drying: After the specified immersion time, carefully remove the plate from the water bath

and allow it to air dry completely without blotting or wiping.

Final Measurement (Post-immersion): Once the plate is dry, re-measure the absorbance or

SPF.

Calculation of Water Resistance: Calculate the percentage of water resistance using the

following formula:

Water Resistance (%) = (Post-immersion SPF / Pre-immersion SPF) * 100

A result of >50% retention is generally considered water-resistant.

Protocol 3: Accelerated Stability Testing
This protocol outlines a method for assessing the physical stability of an emulsion formulated

with ABIL® WE 09 under accelerated conditions.

Materials:

Formulated product in its final packaging

Temperature-controlled ovens/chambers

Refrigerator/Freezer
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Centrifuge

Procedure:

High-Temperature Stability:

Store samples of the product at elevated temperatures (e.g., 40°C and 50°C) for a period

of 1 to 3 months.

At regular intervals (e.g., 1, 2, 4, 8, and 12 weeks), visually inspect the samples for any

signs of instability, such as phase separation, creaming, color change, or odor change.

Measure physical parameters like viscosity and pH to quantify any changes.

Freeze-Thaw Cycle Stability:

Subject the product to a series of freeze-thaw cycles. A typical cycle consists of storing the

product at -10°C for 24 hours, followed by 24 hours at room temperature (25°C).

Perform a minimum of 3-5 cycles.

After the cycling is complete, visually inspect the samples for any signs of instability and

measure physical parameters.

Centrifugation Test:

Place a sample of the emulsion in a centrifuge tube.

Centrifuge the sample at a specified speed (e.g., 3000 rpm) for a set duration (e.g., 30

minutes).

After centrifugation, examine the sample for any signs of phase separation or creaming.

Mandatory Visualizations
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Caption: Emulsification mechanism of ABIL® WE 09 in a W/O formulation.
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Caption: Experimental workflow for preparing a W/O emulsion with ABIL® WE 09.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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